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Compound of Interest

Compound Name:
Dimethyl 2-(2,4-dinitrophenyl)-2-

methylmalonate

CAS No.: 861209-84-9

Cat. No.: B2401861

Get Quote

Executive Summary
Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate (CAS: 50624-41-8) serves as a high-value

"linchpin" intermediate in organic synthesis. Its structural uniqueness lies in the quaternary

carbon center created by the methyl-substituted malonate moiety attached to an electron-

deficient dinitrophenyl ring.

For drug development professionals, this molecule represents a latent dihydroquinolinone and

a masked amino-acid precursor. Unlike simple malonates, the C2-methyl group introduces

steric bulk that directs downstream regioselectivity and prevents over-alkylation, making it a

critical scaffold for synthesizing:

7-Amino-3-methyl-3,4-dihydroquinolin-2(1H)-ones: Privileged structures in carbonic

anhydrase inhibitors and anticancer research.

-Methylphenylpropionic acids: Precursors to NSAID analogs and functionalized indoles.
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Structural Analysis & Reactivity Profile
The utility of this intermediate stems from the interplay between the highly electron-withdrawing

2,4-dinitrophenyl (DNP) group and the sterically congested malonate center.

Feature Chemical Consequence Application Utility

DNP Moiety

High electron deficiency;

activates ring for nucleophilic

attack (

) and provides latent amino

groups via reduction.

Enables rapid coupling to the

malonate; serves as the

nitrogen source for subsequent

heterocycle formation.

Quaternary C2 Center

Prevents enolization at the

-position; blocks further

alkylation.

Ensures product stability;

introduces a methyl substituent

at the 3-position of quinolone

targets (metabolic blocking).

Diester Functionality
Susceptible to hydrolysis,

decarboxylation, or amidation.

Allows for "forked" synthetic

pathways: decarboxylation to

mono-acids or cyclization to

lactams.

Synthesis of the Intermediate
The synthesis relies on a Nucleophilic Aromatic Substitution (ngcontent-ng-c1352109670=""

_nghost-ng-c1270319359="" class="inline ng-star-inserted">

) mechanism.[1] The reaction utilizes the high electrophilicity of 1-chloro-2,4-dinitrobenzene
(DNCB) and the nucleophilicity of the dimethyl methylmalonate anion.

Mechanism of Formation[1][3][4]
Deprotonation: Sodium hydride (NaH) deprotonates dimethyl methylmalonate.

Attack: The carbanion attacks the ipso-carbon of DNCB, breaking aromaticity and forming a

Meisenheimer complex.

Re-aromatization: Chloride is expelled, restoring the aromatic ring and yielding the product.
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Visualization: Synthetic Pathway
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Caption: Figure 1.

pathway for the synthesis of the title intermediate via Meisenheimer complex.

Downstream Transformations & Applications
The intermediate is most valuable when processed through two primary divergent pathways:

Reductive Cyclization and Hydrolytic Decarboxylation.

Pathway A: Reductive Cyclization (The Quinolone
Route)
This is the primary route for accessing pharmaceutical scaffolds.

Reduction: Catalytic hydrogenation (Pd/C,

) reduces both nitro groups to amines.

Spontaneous Cyclization: The amine at the ortho position attacks the adjacent ester

carbonyl.

Result: Formation of 7-amino-3-methyl-3,4-dihydroquinolin-2(1H)-one.

Relevance: This scaffold is a known pharmacophore for Carbonic Anhydrase (CA) inhibitors

(specifically hCA II) and is investigated for cytotoxic activity against lung cancer lines (A549)

[1].

Pathway B: Hydrolytic Decarboxylation (The Acid Route)
Hydrolysis: Acidic hydrolysis converts the diester to the dicarboxylic acid.
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Decarboxylation: Heating causes the loss of

.

Result: Formation of 2-(2,4-dinitrophenyl)propionic acid.

Relevance: This is a precursor for synthesizing substituted Indoles (via reductive cyclization)

and analogs of arylpropionic acid NSAIDs.

Visualization: Divergent Synthesis
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Caption: Figure 2. Divergent synthetic utility leading to dihydroquinolinones (Target A) and

propionic acids (Target B).

Experimental Protocols
The following protocols are standardized for laboratory-scale synthesis (10–50 mmol scale).

Protocol 1: Synthesis of Dimethyl 2-(2,4-
dinitrophenyl)-2-methylmalonate
Reagents: Sodium Hydride (60% dispersion), Dimethyl methylmalonate, 1-Chloro-2,4-

dinitrobenzene (DNCB), DMSO.

Preparation: In a flame-dried flask under Argon, wash NaH (1.2 eq) with dry hexane to

remove mineral oil. Suspend in dry DMSO.

Anion Formation: Add dimethyl methylmalonate (1.1 eq) dropwise at 0°C. Stir at room

temperature (RT) for 30 mins until

evolution ceases.

Coupling: Add solution of DNCB (1.0 eq) in DMSO dropwise. The solution will turn deep

red/purple (Meisenheimer complex).

Reaction: Heat to 50–60°C for 2–4 hours. Monitor by TLC (disappearance of DNCB).

Workup: Pour into ice-cold dilute HCl. Extract with Ethyl Acetate (

). Wash organics with brine, dry over

, and concentrate.

Purification: Recrystallize from Methanol/Water or purify via flash chromatography

(Hexanes/EtOAc).

Protocol 2: Reductive Cyclization to Quinolone
Reagents: 10% Pd/C, Methanol, Hydrogen gas (balloon or Parr shaker).
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Setup: Dissolve the dinitro-intermediate in Methanol (0.1 M concentration).

Catalyst: Carefully add 10 wt% Pd/C under nitrogen flow.

Hydrogenation: Purge with

and stir at RT (1 atm is usually sufficient, but 3 atm speeds up the reaction) for 6–12 hours.

Cyclization: In many cases, cyclization occurs spontaneously during reduction. If not, heat

the resulting amino-ester in refluxing methanol/acetic acid for 1 hour.

Isolation: Filter catalyst through Celite. Concentrate filtrate. The product (7-amino-3-methyl-

3,4-dihydroquinolin-2(1H)-one) often precipitates or can be recrystallized from Ethanol.

Safety & Stability (E-E-A-T)
Explosion Hazard: Polynitro aromatic compounds can be shock-sensitive and thermally

unstable. While the malonate derivative is generally stable at room temperature, never heat

the neat solid above 100°C. Perform Differential Scanning Calorimetry (DSC) before scaling

up >100g.

Skin Sensitization: DNCB is a potent contact allergen (used experimentally to induce contact

dermatitis). All derivatives should be handled as potential sensitizers. Double-glove and use

a fume hood.

Base Sensitivity: The benzylic proton (if the methyl group were absent) would be acidic. With

the methyl group present, the quaternary center prevents deprotonation, making the

compound stable to mild bases, but strong nucleophiles may still attack the aromatic ring or

esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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